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Compound of Interest

Compound Name: MRS4719

Cat. No.: B15579371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of

MRS4719, a potent and selective P2X4 receptor antagonist. The information is compiled from

published research and is intended to guide the design and execution of preclinical studies.

Mechanism of Action
MRS4719 functions as a potent antagonist of the P2X4 receptor, an ATP-gated ion channel.

The activation of P2X4 receptors, particularly on immune cells like microglia and macrophages,

is implicated in neuroinflammatory processes. Extracellular ATP, often released during cellular

stress or injury, binds to the P2X4 receptor, leading to an influx of cations, most notably calcium

(Ca²⁺). This increase in intracellular calcium triggers downstream signaling cascades, including

the activation of p38 mitogen-activated protein kinase (p38-MAPK). Activated p38-MAPK, in

turn, promotes the synthesis and release of brain-derived neurotrophic factor (BDNF), a key

mediator in neuroinflammation and pain signaling. By blocking the P2X4 receptor, MRS4719
inhibits this signaling pathway, thereby exerting its neuroprotective and anti-inflammatory

effects.
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In Vivo Dosage and Administration
The following table summarizes the reported in vivo dosages and administration routes for

MRS4719 in a murine model of ischemic stroke.

Animal Model Dosage
Administration

Route
Duration Reference

Male C57BL/6

Mice (8-12

weeks old)

0.5, 1.5, 3

mg/kg/day

Continuous

subcutaneous

infusion via Alzet

minipump

3 days [1]

Male C57BL/6

Mice
Not specified

Subcutaneous

injection

3 days post-

stroke

Note: The specific vehicle used for the in vivo formulation of MRS4719 has not been explicitly

detailed in the primary literature. Researchers should consider common vehicles for similar

poorly water-soluble compounds, such as a solution containing DMSO, Tween 80, and saline,

but must perform their own solubility and stability testing.

Experimental Protocols
Middle Cerebral Artery Occlusion (MCAo) Mouse Model
of Ischemic Stroke
This protocol describes the induction of focal cerebral ischemia in mice, a common model for

studying stroke.

Materials:

Anesthetic (e.g., isoflurane)

Heating pad

Surgical microscope

Micro-surgical instruments
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6-0 nylon monofilament with a silicone-coated tip

Suture material

Procedure:

Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane). Maintain the body

temperature at 37°C using a heating pad.

Place the mouse in a supine position and make a midline cervical incision.

Carefully dissect the soft tissues to expose the left common carotid artery (CCA), external

carotid artery (ECA), and internal carotid artery (ICA).

Ligate the distal end of the ECA.

Place a temporary ligature around the CCA.

Make a small incision in the ECA stump.

Introduce the 6-0 nylon monofilament through the ECA stump and advance it into the ICA

until it occludes the origin of the middle cerebral artery (MCA). The typical insertion depth is

9-11 mm from the carotid bifurcation.

For transient ischemia, the filament is typically left in place for 60 minutes before being

withdrawn to allow for reperfusion. For permanent ischemia, the filament is left in place.

Close the incision with sutures.

Allow the mouse to recover from anesthesia in a warm cage.

Subcutaneous Implantation of Alzet® Osmotic
Minipumps
This protocol details the procedure for implanting an osmotic minipump for continuous

subcutaneous drug delivery.

Materials:
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Alzet® osmotic minipump (e.g., Model 1003D)

MRS4719 solution

Sterile saline

Anesthetic (e.g., isoflurane)

Surgical instruments

Wound clips or sutures

Procedure:

Pump Priming: Fill the Alzet® minipump with the prepared MRS4719 solution according to

the manufacturer's instructions. Prime the pump by incubating it in sterile saline at 37°C for

at least 4-6 hours prior to implantation. This ensures immediate drug delivery upon

implantation.

Animal Preparation: Anesthetize the mouse and shave the fur from the dorsal mid-scapular

region.

Incision: Make a small midline incision in the skin of the shaved area.

Pocket Formation: Using a hemostat, create a small subcutaneous pocket by blunt

dissection, large enough to accommodate the minipump.

Pump Implantation: Insert the primed Alzet® minipump into the subcutaneous pocket, with

the delivery portal pointing away from the incision.

Wound Closure: Close the incision with wound clips or sutures.

Recovery: Monitor the animal until it has fully recovered from anesthesia.

Visualizations
P2X4 Receptor Signaling Pathway
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Caption: P2X4 receptor signaling pathway and the inhibitory action of MRS4719.

Experimental Workflow for In Vivo Efficacy Testing
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Caption: Workflow for evaluating the in vivo efficacy of MRS4719 in a mouse stroke model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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